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Compound of Interest

Compound Name: Ethyl 4-ethoxybenzoate

Cat. No.: B1215943 Get Quote

An In-depth Technical Guide to Ethyl 4-ethoxybenzoate (CAS: 23676-09-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-ethoxybenzoate, a

significant organic compound with diverse applications. This document details its chemical and

physical properties, spectral data, synthesis protocols, and key uses in various scientific and

industrial fields.

Chemical and Physical Properties
Ethyl 4-ethoxybenzoate is a benzoate ester that presents as a colorless to pale yellow,

viscous liquid or oil at room temperature.[1][2] It is characterized by a pleasant, fruity odor.[2]

The compound is stable under normal conditions and is incompatible with strong oxidizing

agents.[1] It has limited solubility in water but is soluble in organic solvents like ethanol, ether,

chloroform, and methanol.[1][2]

Table 1: Physical and Chemical Properties of Ethyl 4-ethoxybenzoate
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Property Value Source(s)

CAS Number 23676-09-7 [1][3]

Molecular Formula C₁₁H₁₄O₃ [1][3]

Molecular Weight 194.23 g/mol [1][4]

Melting Point 9 °C [1][3]

Boiling Point 145-150 °C (at 13 mmHg) [1][3]

Density 1.07 - 1.071 g/cm³ [1][3]

Refractive Index 1.5165 - 1.5205 (at 20°C) [1][5]

Flash Point 137 °C [1][3]

Water Solubility Not miscible or difficult to mix [1][6]

LogP 3.600 [1]

Appearance Colorless viscous liquid/oil [1][5]

IUPAC Name ethyl 4-ethoxybenzoate [4]

| SMILES | CCOC1=CC=C(C=C1)C(=O)OCC |[4] |

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Ethyl 4-
ethoxybenzoate.

Table 2: Summary of Spectroscopic Data for Ethyl 4-ethoxybenzoate
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Technique Key Peaks / Data Source(s)

¹H NMR
Predicted spectra are
available.

[4][7]

¹³C NMR

Spectral data for the related

compound Ethyl 4-

methoxybenzoate is available

for comparison.

[8]

Mass Spectrometry (MS)
GC-MS data available through

NIST and other databases.
[4][9][10]

Infrared (IR) Spectroscopy
FTIR and Vapor Phase IR

spectra are available.
[4][9][11]

| Raman Spectroscopy | Data is available in spectral databases. |[4] |

Synthesis of Ethyl 4-ethoxybenzoate
Ethyl 4-ethoxybenzoate can be synthesized through several established organic chemistry

routes. The most common methods are the Fischer-Speier esterification of 4-ethoxybenzoic

acid and the Williamson ether synthesis from a hydroxybenzoate precursor.

Synthesis via Fischer-Speier Esterification
Fischer esterification is a classic and widely used method that involves the reaction of a

carboxylic acid with an alcohol in the presence of an acid catalyst.[12][13][14]
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Caption: Workflow for Fischer-Speier Esterification Synthesis.

Experimental Protocol: Fischer-Speier Esterification

This protocol is adapted from general Fischer esterification procedures.[15][16][17]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 4-ethoxybenzoic acid (1.0 eq) and an excess of absolute ethanol (10-20

eq), which also acts as the solvent.

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

(H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (e.g., 0.05-0.1 eq).

Reflux: Heat the mixture to a gentle reflux (approximately 78 °C, the boiling point of ethanol).

Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the

starting carboxylic acid is consumed (typically 2-4 hours). To drive the reaction to completion,

water can be removed using a Dean-Stark apparatus if a non-polar solvent like toluene is

used.[13]

Workup:

Cool the reaction mixture to room temperature.

Slowly pour the mixture into a separatory funnel containing a saturated aqueous solution

of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).

Combine the organic layers and wash with brine.

Purification:

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

remove the solvent.
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Purify the resulting crude product by vacuum distillation to yield pure Ethyl 4-
ethoxybenzoate.

Synthesis via Williamson Ether Synthesis
An alternative route involves a two-step process starting from a p-hydroxybenzoate ester. The

first step is the formation of an alkoxide, followed by an Sₙ2 reaction with an ethyl halide.[18]

[19]
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Caption: Workflow for Williamson Ether Synthesis.

Experimental Protocol: Williamson Ether Synthesis

This protocol is based on a patented method for a similar synthesis and general Williamson

ether synthesis procedures.[1][18]

Reaction Setup: In a flask containing a suitable solvent like xylene, add p-hydroxybenzoic

acid (1.0 eq).[1] Note: To synthesize Ethyl 4-ethoxybenzoate directly, one would ideally

start with Ethyl p-hydroxybenzoate.

Base and Alkylating Agent Addition: Add diethyl sulfate (an ethylating agent) to the mixture.

[1] A 35% aqueous solution of sodium hydroxide (NaOH) is then added dropwise while

maintaining the pH between 8 and 10 and the temperature at 90°C.[1]
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Reaction: Continue stirring the reaction mixture for a period after the base addition is

complete (e.g., 15 minutes).[1] The reaction proceeds via an Sₙ2 mechanism where the

phenoxide ion attacks the ethylating agent.[18]

Workup:

Cool the reaction mixture to room temperature and add water.[1]

Separate the organic phase from the aqueous phase.[1]

Wash the organic phase sequentially with a dilute NaOH solution and then with water.[1]

Purification: Remove the solvent by evaporation under reduced pressure to obtain the final

product, Ethyl 4-ethoxybenzoate.[1] Purity can be assessed by HPLC.[1]

Applications
Ethyl 4-ethoxybenzoate is a versatile compound used as a raw material and intermediate in

several fields.[1][2][5]
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Caption: Key application areas of Ethyl 4-ethoxybenzoate.

Organic Synthesis: It serves as an important intermediate for synthesizing more complex

molecules.[1][2][5][12]
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Pharmaceuticals and Agrochemicals: The compound is a building block in the production of

various pharmaceuticals and agrochemicals.[1][5][12]

Fragrance and Flavors: Due to its pleasant, fruity odor, it is used in fragrance formulations

and as an indirect food additive, particularly in adhesives and coatings.[2][12][20]

Antimicrobial Agent: It has been reported to possess antimicrobial properties, inhibiting

bacterial growth by interfering with DNA synthesis.

Liquid Crystals: Benzoic acid derivatives are foundational in the synthesis of liquid crystals.

[21][22][23][24] Ethyl 4-ethoxybenzoate can serve as a precursor for these materials, which

are critical in display technologies.

Safety and Handling
Ethyl 4-ethoxybenzoate is classified as harmful if swallowed.[1][4]

Table 3: GHS Hazard Information

Pictogram Signal Word Hazard Statement Source(s)

| GHS07 (Exclamation Mark) | Warning | H302: Harmful if swallowed |[1][4] |

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1][25]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1][25]

P501: Dispose of contents/container in accordance with local regulations.[1][25]
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Personal Protective Equipment (PPE): Standard laboratory PPE should be worn, including

safety goggles with side-shields, impervious clothing, and appropriate gloves.[26][27] If

exposure limits are exceeded, a full-face respirator may be necessary.[26][27] Work should be

conducted in a well-ventilated area.[25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.youtube.com/watch?v=2OOhbhQXdhI
https://www.thegoodscentscompany.com/data/rw1549331.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Ethyl_4_4_oxocyclohexyl_benzoate_as_a_Versatile_Precursor_for_Calamitic_Liquid_Crystals.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Liquid_Crystal_Precursors_Evaluating_Ethyl_4_4_oxocyclohexyl_benzoate_and_its_Alternatives.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Liquid_Crystal_Synthesis_Using_Ethyl_4_4_oxocyclohexyl_benzoate.pdf
https://www.benchchem.com/pdf/The_Role_of_4_Methoxybenzoic_Acid_in_the_Advancement_of_Liquid_Crystal_Research.pdf
https://www.chemicalbook.com/msds/ethyl-4-etoxybenzoate.pdf
https://www.echemi.com/sds/ethyl-4-acetoxybenzoate-pd180914139297.html
https://www.fishersci.be/store/msds?partNumber=11457247&countryCode=BE&language=en
https://www.benchchem.com/product/b1215943#ethyl-4-ethoxybenzoate-cas-number-23676-09-7
https://www.benchchem.com/product/b1215943#ethyl-4-ethoxybenzoate-cas-number-23676-09-7
https://www.benchchem.com/product/b1215943#ethyl-4-ethoxybenzoate-cas-number-23676-09-7
https://www.benchchem.com/product/b1215943#ethyl-4-ethoxybenzoate-cas-number-23676-09-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

